Cas no 145889-57-2 (Mercury, [m-[4,5-dimethyl-3,6-bis(octyloxy)-1,2-phenylene]]bis(trifluoroacetato-kO)di- (9CI))

• Product Name: Mercury, [m-[4,5-dimethyl-3,6-bis(octyloxy)-1,2-phenylene]]bis(trifluoroacetato-kO)di- (9CI)
• CAS No: 145889-57-2
• MF: C₂₈H₄₀F₆Hg₂O₆
• MW: 987.784023284912
• MDL: MFCD00214158
• CID: 228693
• PubChem ID: 16685039
• Update Time: 2025-06-23

Mercury, [m-[4,5-dimethyl-3,6-bis(octyloxy)-1,2-phenylene]]bis(trifluoroacetato-kO)di- (9CI) Chemical and Physical Properties

Names and Identifiers

• Mercury, [m-[4,5-dimethyl-3,6-bis(octyloxy)-1,2-phenylene]]bis(trifluoroacetato-kO)di- (9CI)
• [3,4-dimethyl-2,5-dioctoxy-6-[(2,2,2-trifluoroacetyl)oxymercurio]phenyl]-(2,2,2-trifluoroacetyl)oxymercury
• Chloride ionophore II
• ETH 9009
• CHLORIDE IONOPHORE II SELECTOPHORE
• 4,5-dimethyl-3,6-dioctyloxy-o-phenylene-bis(mercurytrifluoroacetate)
• 4,5-DIMETHYL-3,6-DIOCTYLOXY-1,2-PHENYLENE-BIS(MERCURY TRIFLUOROACETATE)
• ETH 9009, 4,5-Dimethyl-3,6-dioctyloxy-o-phenylene-bis(mercurytrifluoroacetate)
• Chloride ionophore II, Selectophore(TM), function tested
• 145889-57-2
• DTXSID50586824
• Mercury, [.mu.-[4,5-dimethyl-3,6-bis(octyloxy)-1,2-phenylene]]bis(2,2,2-trifluoroacetato-.kappa.O)di-
• [3,4-Dimethyl-2,5-Dioctoxy-6-[(2,2,2-Trifluoroacetyl)Oxymercurio]Phenyl]-(2,2,2-Trifluoroacetyl)Oxy-Mercury

• MDL： MFCD00214158
• Inchi： 1S/C24H40O2.2C2HF3O2.2Hg/c1-5-7-9-11-13-15-19-25-23-17-18-24(22(4)21(23)3)26-20-16-14-12-10-8-6-2;2*3-2(4,5)1(6)7;;/h5-16,19-20H2,1-4H3;2*(H,6,7);;/q;;;2*+1/p-2
• InChI Key： UMYVIFNPTFWRLT-UHFFFAOYSA-L
• SMILES： [Hg](C1=C(C(=C(C)C(C)=C1OCCCCCCCC)OCCCCCCCC)[Hg]OC(C(F)(F)F)=O)OC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 990.21400
• Monoisotopic Mass: 990.21420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 22
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Melting Point: 177-179 °C
• PSA: 71.06000
• LogP: 7.23860
• Solubility: Not determined

Mercury, [m-[4,5-dimethyl-3,6-bis(octyloxy)-1,2-phenylene]]bis(trifluoroacetato-kO)di- (9CI) Security Information

• Hazardous Material transportation number：UN 2025 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 26/27/28-33-50/53
• Safety Instruction： S13-S28-S36-S45-S60-S61
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Mercury, [m-[4,5-dimethyl-3,6-bis(octyloxy)-1,2-phenylene]]bis(trifluoroacetato-kO)di- (9CI)

Mercury, [m-[4,5-dimethyl-3,6-bis(octyloxy)-1,2-phenylene]bis(trifluoroacetato-kO)di- (9CI)] and Its Significance in Modern Chemical Research

The compound with the CAS number 145889-57-2 represents a fascinating molecule in the realm of advanced chemical synthesis and pharmaceutical development. This compound, formally named Mercury, [m-[4,5-dimethyl-3,6-bis(octyloxy)-1,2-phenylene]bis(trifluoroacetato-kO)di- (9CI)], is a complex organic structure that has garnered attention due to its unique chemical properties and potential applications in various scientific fields.

The molecular architecture of this compound is characterized by a central phenylene ring substituted with dimethyl and octyloxy groups, further functionalized with trifluoroacetato ligands. This specific arrangement imparts distinct electronic and steric properties that make it a valuable candidate for research in catalysis, materials science, and medicinal chemistry.

In recent years, there has been growing interest in the development of novel ligands for transition metal catalysis. The presence of trifluoroacetato groups in this compound enhances its stability and reactivity, making it an excellent candidate for use in cross-coupling reactions and other synthetic transformations. These reactions are crucial in the pharmaceutical industry for the synthesis of complex drug molecules.

The octyloxy substituents on the phenylene ring contribute to the compound's solubility and biocompatibility, which are essential factors when considering its potential applications in drug delivery systems. Researchers have been exploring ways to leverage these properties to develop more effective and targeted therapeutic agents.

One of the most exciting areas of research involving this compound is its application as a photosensitizer in photodynamic therapy (PDT). PDT is a treatment modality that uses light-sensitive compounds to produce reactive oxygen species that can selectively kill cancer cells. The unique electronic properties of m-[4,5-dimethyl-3,6-bis(octyloxy)-1,2-phenylene] make it an ideal candidate for such applications.

Recent studies have demonstrated that this compound can be effectively used to target and destroy cancer cells while minimizing damage to surrounding healthy tissue. The ability to control the phototoxicity of this molecule by tuning its molecular structure is a significant advantage over traditional chemotherapeutic agents.

The pharmaceutical industry has also been exploring the use of this compound as a precursor for more complex drug molecules. By incorporating it into larger molecular frameworks, researchers hope to develop new drugs with enhanced efficacy and reduced side effects. The versatility of this compound as a building block for synthetic chemistry is one of its most promising features.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics. These technologies are at the forefront of sustainable energy solutions and could benefit significantly from the development of new materials like this one.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to achieve high yields and purity levels. These techniques include palladium-catalyzed cross-coupling reactions and controlled polymerization methods.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling studies have provided valuable insights into its structure-function relationships. These studies have helped researchers optimize its design for specific applications.

The environmental impact of using this compound in various applications is also an area of concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable chemistry principles are being applied to ensure that the production and use of this compound are environmentally friendly.

In conclusion, Mercury, [m-[4,5-dimethyl-3,6-bis(octyloxy)-1,2-phenylene]bis(trifluoroacetato-kO)di- (9CI)], with CAS number 145889-57-2, is a multifaceted molecule with significant potential in pharmaceuticals, materials science, and catalysis. Its unique chemical properties make it an invaluable tool for researchers working on cutting-edge scientific problems. As our understanding of its capabilities grows, so too does its importance in advancing modern chemical research.